![molecular formula C27H26N4O3 B2424311 (E)-2-(2-benzoylhydrazono)-7-(diethylamino)-N-phenyl-2H-chromene-3-carboxamide CAS No. 324525-94-2](/img/structure/B2424311.png)
(E)-2-(2-benzoylhydrazono)-7-(diethylamino)-N-phenyl-2H-chromene-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-2-(2-benzoylhydrazono)-7-(diethylamino)-N-phenyl-2H-chromene-3-carboxamide, also known as BHDC, is a synthetic compound with potential applications in scientific research. BHDC belongs to the class of chromene derivatives, which have been extensively studied due to their diverse biological activities.
Scientific Research Applications
Organic Synthesis and Compound Transformation
Organic synthesis and the transformation of related compounds have been a significant area of application for derivatives similar to "(E)-2-(2-benzoylhydrazono)-7-(diethylamino)-N-phenyl-2H-chromene-3-carboxamide." Studies demonstrate the process of cyclization leading to the formation of triazole derivatives and other complex structures through reactions involving similar compounds. For instance, heating N′-benzoyl-7-hydroxy-6-hexyl-2-oxo-2H-chromene-3-carbohydrazonamide in dimethylformamide leads to triazole derivatives, showcasing the compound's utility in synthesizing complex molecular structures (Baumer, V., Kovalenko, S., Sytnyk, K. M., & Chernykh, V., 2004). Additionally, reactions involving β-enamino esters of benzo[f]chromene demonstrate the formation of both isolated and fused chromene derivatives, highlighting the reactivity and versatility of similar structures in creating novel compounds (El-Rady, E. A., & El-Azab, I., 2012).
Fluorescence Sensing
A notable application of compounds structurally related to "(E)-2-(2-benzoylhydrazono)-7-(diethylamino)-N-phenyl-2H-chromene-3-carboxamide" is in fluorescence sensing, particularly for detecting metal ions. The synthesis and characterization of coumarin-based fluorescence probes have shown instant turn-off fluorescence responses to Cu2+ over other metal ions. This demonstrates the compound's potential as a selective and sensitive sensor for specific applications, including environmental monitoring and biomedical diagnostics (Karaoğlu, K., Yılmaz, F., & Menteşe, E., 2017).
Biological Evaluation and Antibacterial Activity
Further extending its application range, derivatives of "(E)-2-(2-benzoylhydrazono)-7-(diethylamino)-N-phenyl-2H-chromene-3-carboxamide" have been explored for their biological properties, including antibacterial activity. Studies on synthesized compounds containing the chromene structure have reported evaluations against various bacteria, indicating potential antibacterial effects. This highlights the relevance of such compounds in developing new antimicrobial agents and contributing to pharmaceutical research (Ramaganesh, C. K., Bodke, Y., & Venkatesh, K., 2010).
properties
IUPAC Name |
(2E)-2-(benzoylhydrazinylidene)-7-(diethylamino)-N-phenylchromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H26N4O3/c1-3-31(4-2)22-16-15-20-17-23(26(33)28-21-13-9-6-10-14-21)27(34-24(20)18-22)30-29-25(32)19-11-7-5-8-12-19/h5-18H,3-4H2,1-2H3,(H,28,33)(H,29,32)/b30-27+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUSHQGOGZOAKSC-KDJFERLWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC2=C(C=C1)C=C(C(=NNC(=O)C3=CC=CC=C3)O2)C(=O)NC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN(CC)C1=CC2=C(C=C1)C=C(/C(=N\NC(=O)C3=CC=CC=C3)/O2)C(=O)NC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H26N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-2-(2-benzoylhydrazono)-7-(diethylamino)-N-phenyl-2H-chromene-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.